

Head-to-head comparison of Ceftolozane sulfate and piperacillin/tazobactam

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592

[Get Quote](#)

Head-to-Head Comparison: Ceftolozane Sulfate vs. Piperacillin/Tazobactam


In the landscape of advanced antibacterial agents, ceftolozane/tazobactam and piperacillin/tazobactam stand out as crucial options for treating complex infections, particularly those caused by Gram-negative bacteria. This guide provides a detailed, data-driven comparison of these two combination therapies, offering valuable insights for researchers, scientists, and drug development professionals.

Mechanism of Action

Both ceftolozane/tazobactam and piperacillin/tazobactam are combination drugs consisting of a β -lactam antibiotic and a β -lactamase inhibitor.

Ceftolozane, a novel cephalosporin, inhibits the synthesis of bacterial cell walls by binding to essential penicillin-binding proteins (PBPs).[1][2] Its chemical structure is similar to ceftazidime but includes a modified side-chain that enhances its activity against *Pseudomonas aeruginosa*. [3] Ceftolozane demonstrates a high affinity for PBPs in *P. aeruginosa*, *Escherichia coli*, and other enteric bacteria.[4] The addition of tazobactam, a β -lactamase inhibitor, protects ceftolozane from degradation by many class A and some class C β -lactamases, thereby broadening its spectrum of activity.[1][2]

Piperacillin is an extended-spectrum penicillin that also works by inhibiting bacterial cell wall synthesis.[5][6][7] Tazobactam is combined with piperacillin to inhibit the activity of β -lactamase enzymes produced by bacteria, which would otherwise inactivate the piperacillin.[5][6][7]



[Click to download full resolution via product page](#)

Diagram 1: Mechanism of Action Comparison

In Vitro Activity

The in vitro activity of ceftolozane/tazobactam is notably potent against *P. aeruginosa*, including strains resistant to other β -lactams.[3][8] The addition of tazobactam extends its spectrum to

include most extended-spectrum β -lactamase (ESBL)-producing Enterobacteriaceae.[1][3]

Piperacillin/tazobactam has a broad spectrum of activity against many Gram-positive and Gram-negative bacteria, including *P. aeruginosa*.[9] However, its effectiveness against ESBL-producing organisms can be variable.[10]

Organism	Ceftolozane/Tazobactam MIC90 ($\mu\text{g/mL}$)	Piperacillin/Tazobactam MIC90 ($\mu\text{g/mL}$)
<i>Pseudomonas aeruginosa</i>	2[8]	64[8]
<i>Escherichia coli</i> (ESBL-producing)	4[11]	>64
<i>Klebsiella pneumoniae</i> (ESBL-producing)	>32[11]	>64
Enterobacteriaceae (overall)	4[12]	64

Table 1: Comparative In Vitro Activity (MIC90)

Clinical Efficacy

Complicated Urinary Tract Infections (cUTI)

The ASPECT-cUTI trial, a randomized, double-blind, phase 3 study, compared the efficacy of ceftolozane/tazobactam to levofloxacin for the treatment of cUTI. In a meta-analysis comparing ceftolozane/tazobactam to piperacillin/tazobactam for cUTI, ceftolozane/tazobactam demonstrated superior clinical and microbiological cure rates.[13][14]

Outcome	Ceftolozane/Tazobactam	Piperacillin/Tazobactam
Clinical Cure Rate	92% (95% CI, 90-94%)[13][14]	78% (95% CI, 74-82%)[13][14]
Microbiological Eradication Rate	83% (95% CI, 81-88%)[13][14]	63% (95% CI, 58.77-65.2%)[13][14]

Table 2: Clinical Outcomes in Complicated Urinary Tract Infections

A retrospective study comparing empiric therapy with ceftolozane/tazobactam versus piperacillin/tazobactam for UTIs found no significant difference in short-term clinical effective rates (80.8% vs. 87.2%, respectively) or long-term nonrecurrence rates (95.1% vs. 89.7%, respectively).[15]

Complicated Intra-abdominal Infections (cIAI)


The ASPECT-cIAI trial, a prospective, randomized, double-blind, phase 3 trial, evaluated ceftolozane/tazobactam plus metronidazole versus meropenem for the treatment of cIAI.[16][17] While a direct head-to-head trial with piperacillin/tazobactam was not found in the initial search, a cost-effectiveness study modeled the outcomes of empiric therapy with ceftolozane/tazobactam plus metronidazole versus piperacillin/tazobactam.[18][19] The model predicted that ceftolozane/tazobactam would be a more appropriate empiric therapy based on susceptibility data.[19]

In a subgroup analysis of the ASPECT-cIAI trial focusing on infections involving *P. aeruginosa*, ceftolozane/tazobactam plus metronidazole demonstrated a clinical cure rate of 100% (26/26) compared to 93.1% (27/29) for meropenem.[8]

Experimental Protocols

ASPECT-cUTI Trial Methodology

The Assessment of the Safety Profile and Efficacy of Ceftolozane/Tazobactam in Complicated Urinary Tract Infections (ASPECT-cUTI) trial was a multicenter, randomized, double-blind, double-dummy, non-inferiority study.[20]



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Ceftolozane/tazobactam: a novel antipseudomonal cephalosporin and β -lactamase-inhibitor combination - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Ceftolozane/tazobactam - Wikipedia [en.wikipedia.org]

- 3. Ceftolozane/tazobactam: a novel cephalosporin/ β -lactamase inhibitor combination with activity against multidrug-resistant gram-negative bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. go.drugbank.com [go.drugbank.com]
- 5. urology-textbook.com [urology-textbook.com]
- 6. medschool.co [medschool.co]
- 7. piperacillin/tazobactam (Zosyn): Uses, Side Effects & Dosage [medicinenet.com]
- 8. Characteristics and Outcomes of Complicated Intra-abdominal Infections Involving *Pseudomonas aeruginosa* from a Randomized, Double-Blind, Phase 3 Ceftolozane-Tazobactam Study - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Piperacillin/tazobactam - Wikipedia [en.wikipedia.org]
- 10. tandfonline.com [tandfonline.com]
- 11. Critical evaluation of ceftolozane–tazobactam for complicated urinary tract and intra-abdominal infections - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Ceftolozane/tazobactam pharmacokinetic/pharmacodynamic-derived dose justification for phase 3 studies in patients with nosocomial pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
- 13. A Meta-Analysis on Clinical Outcomes of Ceftolozane versus Piperacillin in Combination with Tazobactam in Patients with Complicated Urinary Tract Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. scienceopen.com [scienceopen.com]
- 15. Comparing ceftolozane/tazobactam versus piperacillin/tazobactam for the initial empiric therapy of urinary tract infections: A retrospective comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. academic.oup.com [academic.oup.com]
- 17. Ceftolozane/Tazobactam Plus Metronidazole for Complicated Intra-abdominal Infections in an Era of Multidrug Resistance: Results From a Randomized, Double-Blind, Phase 3 Trial (ASPECT-clAI) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Cost-effectiveness of ceftolozane/tazobactam plus metronidazole compared with piperacillin/tazobactam as empiric therapy for the treatment of complicated intra-abdominal infections based on the in-vitro surveillance of bacterial isolates in the UK - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Cost-effectiveness of ceftolozane/tazobactam plus metronidazole versus piperacillin/tazobactam as initial empiric therapy for the treatment of complicated intra-abdominal infections based on pathogen distributions drawn from national surveillance data in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]

- 20. Ceftolozane-tazobactam compared with levofloxacin in the treatment of complicated urinary-tract infections, including pyelonephritis: a randomised, double-blind, phase 3 trial (ASPECT-cUTI) - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Head-to-head comparison of Ceftolozane sulfate and piperacillin/tazobactam]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b606592#head-to-head-comparison-of-ceftolozane-sulfate-and-piperacillin-tazobactam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com